Cas no 1999332-01-2 (2-Pyrrolidinemethanol, α-[1-(aminomethyl)propyl]-α-methyl-)
2-Pyrrolidinemethanol, α-[1-(aminomethyl)propyl]-α-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 2-Pyrrolidinemethanol, α-[1-(aminomethyl)propyl]-α-methyl-
-
- Inchi: 1S/C10H22N2O/c1-3-8(7-11)10(2,13)9-5-4-6-12-9/h8-9,12-13H,3-7,11H2,1-2H3
- InChI Key: YPLVIMDGCPWVBP-UHFFFAOYSA-N
- SMILES: N1CCCC1C(C(CN)CC)(C)O
Experimental Properties
- Density: 1.003±0.06 g/cm3(Predicted)
- Boiling Point: 313.7±17.0 °C(Predicted)
- pka: 14.52±0.29(Predicted)
2-Pyrrolidinemethanol, α-[1-(aminomethyl)propyl]-α-methyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-683919-0.05g |
3-(aminomethyl)-2-(pyrrolidin-2-yl)pentan-2-ol |
1999332-01-2 | 95.0% | 0.05g |
$768.0 | 2025-03-12 | |
| Enamine | EN300-683919-0.1g |
3-(aminomethyl)-2-(pyrrolidin-2-yl)pentan-2-ol |
1999332-01-2 | 95.0% | 0.1g |
$804.0 | 2025-03-12 | |
| Enamine | EN300-683919-0.25g |
3-(aminomethyl)-2-(pyrrolidin-2-yl)pentan-2-ol |
1999332-01-2 | 95.0% | 0.25g |
$840.0 | 2025-03-12 | |
| Enamine | EN300-683919-0.5g |
3-(aminomethyl)-2-(pyrrolidin-2-yl)pentan-2-ol |
1999332-01-2 | 95.0% | 0.5g |
$877.0 | 2025-03-12 | |
| Enamine | EN300-683919-1.0g |
3-(aminomethyl)-2-(pyrrolidin-2-yl)pentan-2-ol |
1999332-01-2 | 95.0% | 1.0g |
$914.0 | 2025-03-12 | |
| Enamine | EN300-683919-2.5g |
3-(aminomethyl)-2-(pyrrolidin-2-yl)pentan-2-ol |
1999332-01-2 | 95.0% | 2.5g |
$1791.0 | 2025-03-12 | |
| Enamine | EN300-683919-5.0g |
3-(aminomethyl)-2-(pyrrolidin-2-yl)pentan-2-ol |
1999332-01-2 | 95.0% | 5.0g |
$2650.0 | 2025-03-12 | |
| Enamine | EN300-683919-10.0g |
3-(aminomethyl)-2-(pyrrolidin-2-yl)pentan-2-ol |
1999332-01-2 | 95.0% | 10.0g |
$3929.0 | 2025-03-12 |
2-Pyrrolidinemethanol, α-[1-(aminomethyl)propyl]-α-methyl- Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
Additional information on 2-Pyrrolidinemethanol, α-[1-(aminomethyl)propyl]-α-methyl-
Introduction to 2-Pyrrolidinemethanol, α-[1-(aminomethyl)propyl]-α-methyl- (CAS No. 1999332-01-2)
2-Pyrrolidinemethanol, α-[1-(aminomethyl)propyl]-α-methyl- (CAS No. 1999332-01-2) is a significant compound in the field of chemical and pharmaceutical research. This compound, characterized by its pyrrolidine core structure and α-[1-(aminomethyl)propyl]-α-methyl substituents, has garnered considerable attention due to its versatile applications in drug development and synthetic chemistry.
The CAS number 1999332-01-2 serves as a unique identifier for this chemical entity, ensuring precise classification and referencing in scientific literature. The molecular structure of this compound encompasses a pyrrolidine ring substituted with an α-methyl group and an α-[1-(aminomethyl)propyl] side chain. This unique configuration imparts distinct chemical properties that make it a valuable intermediate in the synthesis of complex molecules.
In recent years, the pharmaceutical industry has witnessed a surge in the exploration of novel heterocyclic compounds, particularly those featuring the pyrrolidine scaffold. Pyrrolidine derivatives are known for their broad spectrum of biological activities, making them attractive candidates for drug discovery. The presence of the 1-(aminomethyl)propyl group in 2-Pyrrolidinemethanol, α-[1-(aminomethyl)propyl]-α-methyl- enhances its reactivity and potential for further functionalization, facilitating the development of innovative therapeutic agents.
One of the most compelling aspects of this compound is its role as a building block in the synthesis of bioactive molecules. Researchers have leveraged its structural features to develop new analogs with enhanced pharmacological properties. For instance, studies have demonstrated its utility in constructing kinase inhibitors, which are crucial in targeting various forms of cancer. The pyrrolidine ring serves as a privileged scaffold, enabling the design of molecules that can interact effectively with biological targets.
The α-methyl group and the 1-(aminomethyl)propyl side chain contribute to the compound's versatility, allowing for modifications that can fine-tune its biological activity. This flexibility has been exploited in the development of antiviral agents, where pyrrolidine derivatives have shown promise in inhibiting viral replication. The ability to modify these substituents without compromising the core structure has opened up new avenues for drug design.
Recent advancements in computational chemistry have further enhanced our understanding of how 2-Pyrrolidinemethanol, α-[1-(aminomethyl)propyl]-α-methyl- interacts with biological systems. Molecular modeling studies have revealed insights into its binding mechanisms with enzymes and receptors, providing a foundation for rational drug design. These computational approaches have been instrumental in predicting the efficacy and selectivity of novel derivatives derived from this compound.
The synthesis of 2-Pyrrolidinemethanol, α-[1-(aminomethyl)propyl]-α-methyl- involves multi-step organic transformations that highlight its synthetic utility. The process typically begins with the functionalization of a pyrrolidine precursor, followed by the introduction of the α-methyl group and the 1-(aminomethyl)propyl side chain. Advanced synthetic methodologies, such as cross-coupling reactions and catalytic hydrogenation, have been employed to achieve high yields and purity.
In conclusion, 2-Pyrrolidinemethanol, α-[1-(aminomethyl)propyl]-α-methyl- (CAS No. 1999332-01-2) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and versatile reactivity make it an invaluable tool for developing novel therapeutic agents. As research continues to uncover new applications for this compound, it is expected to play an increasingly important role in addressing unmet medical needs.
1999332-01-2 (2-Pyrrolidinemethanol, α-[1-(aminomethyl)propyl]-α-methyl-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)